Cas no 36548-61-5 (Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-,stereoisomer (9CI))

• Product Name: Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-,stereoisomer (9CI)
• CAS No: 36548-61-5
• MF: C₂₆H₂₄FeO₂P
• MW: 455.286329269409
• CID: 296335
• PubChem ID: 76165933
• Update Time: 2025-07-10

Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-,stereoisomer (9CI) Chemical and Physical Properties

Names and Identifiers

• Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-,stereoisomer (9CI)
• (R)-(-)-ACETYLCARBONYL(ETA5-2,4-CYCLOPENTADIEN-1-YL)(TRIPHENYLPHOSPHINE)IRON
• cyclopenta-1,3-diene,ethanone,iron(3+),methanone,triphenylphosphane
• NULL
• (R)-(-)-Acetylcarbonyl((eta)^5-2,4-cyclopentadiene-1-yl)(triphenylphosphine)Iron
• Acetylcarbonylcyclopentadieneyltriphenylphos
• FT-0605063
• Iron(3+) cyclopenta-2,4-dien-1-ide 1-oxoethan-1-ide oxomethanide--triphenylphosphane (1/1/1/1/1)
• 36548-61-5
• DTXSID90715595

• Inchi： 1S/C18H15P.C5H5.C2H3O.CHO.Fe/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-5-3-1;1-2-3;1-2;/h1-15H;1-5H;1H3;1H;/q;3*-1;+3
• InChI Key： KYEIFACFJCWDHB-UHFFFAOYSA-N
• SMILES： [Fe+3].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O=[C-]C.O=[CH-].[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 455.086328g/mol
• Monoisotopic Mass: 455.086328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Melting Point: 151-156 °C
• PSA: 47.73000
• LogP: 4.60090

Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-,stereoisomer (9CI) Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：8-10
• Storage Condition：2-8°C

Additional information on Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-,stereoisomer (9CI)

Exploring the Unique Properties and Applications of Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-, stereoisomer (9CI) (CAS No. 36548-61-5)

The compound Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-, stereoisomer (9CI) (CAS No. 36548-61-5) is a fascinating organometallic complex that has garnered significant attention in both academic and industrial research. With its unique structural features and versatile reactivity, this compound plays a pivotal role in catalysis, material science, and synthetic chemistry. Researchers and professionals often search for terms like "organometallic iron complexes", "cyclopentadienyl iron derivatives", and "triphenylphosphine ligands" to explore its potential applications.

One of the most intriguing aspects of this compound is its stereoisomeric nature, which influences its reactivity and interaction with other molecules. The presence of the acetylcarbonyl and cyclopentadienyl moieties, combined with the triphenylphosphine ligand, creates a highly tunable system. This makes it a valuable tool for studying reaction mechanisms and designing new catalysts. Recent trends in green chemistry have also sparked interest in such complexes, as they can be optimized for sustainable processes with minimal environmental impact.

In the context of modern research, questions like "How does stereochemistry affect catalytic performance?" or "What are the industrial uses of iron-based organometallics?" are frequently explored. The compound's ability to participate in cross-coupling reactions and hydrogenation processes makes it particularly relevant to pharmaceutical and agrochemical industries. Additionally, its role in polymer synthesis and nanotechnology highlights its interdisciplinary importance.

From a structural perspective, the h5-2,4-cyclopentadien-1-yl ring provides excellent stability, while the triphenylphosphine ligand offers steric and electronic control. This balance is crucial for achieving high selectivity in catalytic transformations. Researchers often investigate how modifications to these components can enhance performance, addressing queries such as "Can ligand design improve iron complex efficiency?" or "What are the spectroscopic characteristics of this compound?".

Beyond catalysis, Iron, acetylcarbonyl(h5-2,4-cyclopentadien-1-yl)(triphenylphosphine)-, stereoisomer (9CI) is also studied for its magnetic and optical properties. Its potential in advanced materials, such as sensors or molecular electronics, aligns with the growing demand for smart technologies. As the scientific community continues to explore sustainable alternatives to precious metal catalysts, iron-based complexes like this one are gaining traction.

In summary, CAS No. 36548-61-5 represents a versatile and dynamic compound with broad applicability. Its combination of cyclopentadienyl, acetylcarbonyl, and triphenylphosphine groups offers a rich platform for innovation. Whether addressing fundamental questions in organometallic chemistry or developing cutting-edge industrial solutions, this compound remains a key player in advancing scientific and technological frontiers.